Cas no 5967-84-0 (Theophylline monohydrate)

Theophylline monohydrate Properties

Names and Identifiers

• Theophylline monohydrate
• Theophylline hydrous
• Theophyline monohydrate
• 1,3-Dimethylxanthine monohydrate
• 1,3-Dimethyl-7H-purine-2,6-dione hydrate
• HY-B0809A
• Theophylline hydrate
• FT-0694001
• 1,3-Dimethyl-1H-purine-2,6(3H,7H)-dione hydrate
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-, monohydrate
• DIPROPHYLLINE IMPURITY B [EP IMPURITY]
• Prestwick_1055
• AC-12160
• THEOPHYLLINE [EP IMPURITY]
• DICURIN PROCAINE COMPONENT THEOPHYLLINE
• AC-33575
• THEOPHYLLINE 0.16% AND DEXTROSE 5% IN PLASTIC CONTAINER
• 1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione hydrate
• Quibron Plus
• Theophylline (monohydrate)
• CS-0013828
• 1,3-Dimethyl-1H-purine-2,6(3H,7H)-dionehydrate
• Theophylline [USP]
• SCHEMBL387338
• SR-01000075195-6
• Theophyllinemonohydrate
• THEOPHYLLINE 0.08% AND DEXTROSE 5% IN PLASTIC CONTAINER
• THEOPHYLLINE [INCI]
• CAFFEINE MONOHYDRATE IMPURITY A [EP IMPURITY]
• 5967-84-0 (hydrate)
• Theophylline [USP:BAN:JAN]
• THEOPHYLLINE [IARC]
• THEOPHYLLINE AND DEXTROSE 5% IN PLASTIC CONTAINER
• Theo-24
• THEOPHYLLINE [ORANGE BOOK]
• AKOS015960702
• Theophylline (USP)
• MERSALYL-THEOPHYLLINE COMPONENT THEOPHYLLINE
• THEOPHYLLINE COMPONENT OF DICURIN PROCAINE
• Theo-Sav
• THEOPHYLLINE [JAN]
• Q47495785
• Quibron
• 1,3-dimethyl-7H-purine-2,6-dione;hydrate
• Accurbron (TN)
• HMS2097P07
• THEOPHYLLINE 0.2% AND DEXTROSE 5% IN PLASTIC CONTAINER
• THEOCLEAR L.A.-260
• THEOPHYLLINE IN DEXTROSE 5% IN PLASTIC CONTAINER
• THEOPHYLLINE MONOHYDRATE [EP MONOGRAPH]
• 5967-84-0
• Theolair-SR
• THEOPHYLLINE [VANDF]
• CAFFEINE IMPURITY A [EP IMPURITY]
• THEOPHYLLINE [USP MONOGRAPH]
• MFCD00151659
• THEOPHYLLINE [II]
• THEOCLEAR-100
• D06103
• THEOPHYLLINE 0.32% AND DEXTROSE 5% IN PLASTIC CONTAINER
• AEROLATE JR
• NSC 757346
• CAS-5967-84-0
• HMS3714P07
• C137DTR5RG
• UNII-C137DTR5RG
• THEOPHYLLINE 0.04% AND DEXTROSE 5% IN PLASTIC CONTAINER
• THEOPHYLLINE MONOHYDRATE [WHO-DD]
• NCGC00017052-01
• DTXSID40208361
• CCG-220873
• THEOPHYLLINE 0.4% AND DEXTROSE 5% IN PLASTIC CONTAINER
• CHEMBL1355736
• HMS1570P07
• DA-58518
• Dimethylxanthine
• TS-07743
• austyn hydrate
• INQSMEFCAIHTJG-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00151659
• InChIKey： INQSMEFCAIHTJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N4O2.H2O/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;/h3H,1-2H3,(H,8,9);1H2
• SMILES： CN1C2=C(C(=O)N(C)C1=O)N=CN2.O
• BRN： 13463

Computed Properties

• Exact Mass: 198.07500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 198.075
• Heavy Atom Count: 14
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 70.3A^2

Experimental Properties

• LogP: -1.10400
• PSA: 81.91000
• Merck: 14,9285
• Water Partition Coefficient: Soluble in water (8 g/L at 20°C).
• Boiling Point: 454.1ºC at 760 mmHg
• Melting Point: 270-274°C
• Flash Point: 454.1 °C at 760 mmHg
• Color/Form: Not determined
• Solubility: Not determined

Theophylline monohydrate Security Information

• RTECS：XH3850000
• Safety Term：S22-S36/37/39
• Safety Instruction： S22-S36/37/39
• Risk Phrases：R23/24/25
• Hazardous Material transportation number：2811
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Risk Phrases： 23/24/25
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

Theophylline monohydrate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%